N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(3-methylphenyl)-6-morpholin-4-yl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H22N6O/c1-16-6-5-7-17(14-16)24-20-19-15-23-28(18-8-3-2-4-9-18)21(19)26-22(25-20)27-10-12-29-13-11-27/h2-9,14-15H,10-13H2,1H3,(H,24,25,26)
• InChI Key: BEFIYXQNLTULKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=C3C=NN(C3=NC(=N2)N4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C22H22N6O
• Molecular Weight: 386.4 g/mol
• CAS No.: 946216-61-1

Description

N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C22H22N6O and its molecular weight is 386.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(3-methylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, due to its complex structure, has been involved in studies focused on the synthesis and characterization of novel compounds. For instance, research on thioxopyrimidine in heterocyclic synthesis highlighted the synthesis of novel derivatives incorporating pyrimidine moieties, suggesting a broad interest in pyrimidine-based compounds for various applications, including potential medicinal chemistry explorations (Ho & Suen, 2013).

Antimicrobial Applications

Studies on pyrimidine derivatives have demonstrated their potential in antimicrobial applications. For example, the synthesis and evaluation of new antimicrobial additives based on pyrimidine derivative incorporated into polyurethane varnish and printing ink paste have shown significant antimicrobial effects (El‐Wahab et al., 2015). This suggests that compounds with a pyrazolo[3,4-d]pyrimidin-4-amine structure could be explored for their antimicrobial properties, especially when incorporated into materials or coatings.

Antitumor and Antibacterial Activities

Another area of research interest is the compound's potential in antitumor and antibacterial activities. Synthesis and biological evaluation of pyrazole derivatives have identified pharmacophore sites for antitumor, antifungal, and antibacterial activities, indicating the compound's relevance in developing new therapeutic agents (Titi et al., 2020). The investigation into derivatives and their interaction with biological targets highlights the versatility of pyrazolo[3,4-d]pyrimidin-4-amine structures in drug development.

Enzyme Inhibition for Disease Treatment

Further, research into kinase inhibitors has discovered novel GPR39 agonists, illustrating the compound's utility in modulating G protein–coupled receptor activities, potentially opening new avenues for treating diseases through enzyme inhibition or receptor modulation (Sato et al., 2016).